Cas no 887201-73-2 (3-(4-chlorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-(4-chlorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 887201-73-2
• MDL: MFCD04440754
• CID: 4658668
• PubChem ID: 2049505
• Update Time: 2025-10-30

3-(4-chlorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• IFLAB-BB F1386-0272
• 3-(4-CHLOROPHENYL)-2-MERCAPTO-6,7-DIHYDROTHIENO[3,2-D]PYRIMIDIN-4(3H)-ONE
• 3-(4-chlorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

• MDL： MFCD04440754

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-(4-chlorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Recent Advances in the Study of 3-(4-chlorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS: 887201-73-2)

The compound 3-(4-chlorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS: 887201-73-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a thienopyrimidinone core, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anticancer activity.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of a series of thienopyrimidinone derivatives, including 3-(4-chlorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one. The researchers employed a multi-step synthetic route to achieve high yields and purity, with the final compound characterized using NMR spectroscopy and mass spectrometry. The study revealed that this compound exhibits potent inhibitory activity against several protein kinases, including EGFR and VEGFR2, which are critical targets in cancer therapy. Molecular docking studies further supported these findings, highlighting the compound's ability to bind to the ATP-binding sites of these kinases.

In addition to its kinase inhibitory properties, recent investigations have also explored the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 3-(4-chlorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The study suggested that the compound's mechanism of action may involve the modulation of NF-κB signaling pathways, making it a promising candidate for the treatment of inflammatory diseases.

Further research has also investigated the pharmacokinetic properties of this compound. A recent preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results indicated favorable oral bioavailability and moderate plasma half-life, although further optimization may be required to improve its metabolic stability. These findings underscore the compound's potential as a lead candidate for drug development, provided that its pharmacokinetic challenges can be addressed.

Overall, the latest research on 3-(4-chlorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS: 887201-73-2) highlights its multifaceted pharmacological potential, particularly in oncology and inflammation. Future studies are expected to focus on structural modifications to enhance its efficacy and safety profiles, as well as its evaluation in more complex disease models. The compound's unique chemical scaffold and promising biological activities make it a valuable subject for ongoing and future research in the field of medicinal chemistry.